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Compound of Interest

Compound Name: Iron arsenide

Cat. No.: B577738

An in-depth guide to the electronic phase diagram of the iron arsenide superconductor
Ba(Fe1-xCox)2Asz. This document is intended for researchers, scientists, and professionals in
drug development, providing a comprehensive overview of the material's phase transitions, the
experimental methodologies used in its characterization, and a visual representation of its
complex phase diagram.

Introduction

Ba(Fe1-xCox)2As: is a prototypical member of the iron-pnictide family of high-temperature
superconductors. The parent compound, BaFez2As2, does not superconduct at ambient
pressure. Instead, it undergoes a coupled structural and antiferromagnetic phase transition at
approximately 140 K.[1] By substituting iron with cobalt, electrons are doped into the system,
which suppresses the structural and magnetic order and gives rise to a dome of
superconductivity.[1][2] Understanding the interplay between magnetism, structural changes,
and superconductivity in this material is crucial for elucidating the mechanism of high-
temperature superconductivity in iron-based compounds.

Electronic Phase Diagram

The temperature-composition (T-x) phase diagram of Ba(Fe1-xCox)2As:z is a rich landscape of
competing and coexisting electronic phases. The key features of the phase diagram are the
suppression of the tetragonal-to-orthorhombic structural transition (Ts) and the paramagnetic-
to-antiferromagnetic spin-density-wave (SDW) transition (Tn) with increasing cobalt
concentration (x). As these transitions are suppressed, a superconducting (SC) phase
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emerges, forming a characteristic dome shape with a maximum critical temperature (T») at an

optimal doping level.

Key Phases:

Tetragonal + Paramagnetic (Tetra + PM): At high temperatures, the material is in a
paramagnetic state with a tetragonal crystal structure.

Orthorhombic + Paramagnetic (Ortho + PM): In a narrow region of the phase diagram for low
cobalt doping, the structural transition occurs at a higher temperature than the magnetic
transition.[1][3]

Orthorhombic + Antiferromagnetic (Ortho + AFM): At low temperatures and low cobalt
doping, the material exhibits a spin-density-wave antiferromagnetic order and an
orthorhombic crystal structure.

Superconducting (SC): With sufficient cobalt doping, superconductivity appears. For a
certain range of doping, superconductivity can coexist with the antiferromagnetic and
orthorhombic phases.[1][3]

Quantitative Data Summary

The following tables summarize the quantitative data for the phase transitions in

Ba(Fe1-xCox)2As:2 as a function of cobalt concentration (x). The data are compiled from various

experimental studies.

Table 1: Structural and Magnetic Transition Temperatures
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Cobalt Concentration (x) Structural Transition Ts (K) Magnetic Transition Tn (K)
0 134 134

0.016 ~110 ~105

0.025 99+ 0.5 93+05

0.036 ~85 ~75

0.045 ~65 ~55

0.051 ~50 ~40

Data compiled from references[1][3][4]. Note that for the undoped compound (x=0), the
structural and magnetic transitions are coupled and occur at the same temperature.

Table 2: Superconducting Transition Temperatures

Cobalt Concentration (x) Superconducting Tn (K)
0.025 Emergence of SC

0.045 ~17

0.051 ~22

~0.06 ~24 (Optimal Doping)
0.074 ~23

~0.18 SC suppressed

Data compiled from references[1][5]. The onset and suppression of superconductivity can vary
slightly depending on the specific experimental criteria and sample quality.

Experimental Protocols

The determination of the Ba(Fe1-xCox)2As2 phase diagram relies on a suite of experimental
techniques to probe the structural, magnetic, and electronic properties of the material.
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Single Crystal Growth

High-quality single crystals are essential for accurate measurements. The most common
method for growing Ba(Fe1-xCox)2As:2 single crystals is the self-flux method.[2][6]

o Precursor Synthesis: High-purity powders of Ba, FeAs, and CoAs are mixed in a specific
molar ratio. FeAs and CoAs are typically synthesized beforehand by reacting Fe/Co and As
powders in an evacuated quartz tube.

o Growth: The mixture is placed in an alumina crucible, which is then sealed in a larger quartz
tube under a partial atmosphere of argon gas. The assembly is heated to a high temperature
(e.g., 1180 °C), held for several hours to ensure homogeneity, and then slowly cooled over a
period of many hours to a lower temperature (e.g., 1000 °C).[7] During the cooling process,
single crystals of Ba(Fe1-xCox)2As:z precipitate from the (Fe,Co)As-rich flux.

o Crystal Extraction: Once cooled to the decanting temperature, the excess flux is separated
from the grown crystals by inverting the crucible assembly and centrifuging.

Structural Characterization

X-ray Diffraction (XRD): Powder and single-crystal XRD are used to determine the crystal
structure and lattice parameters.[2][8] The splitting of certain Bragg peaks upon cooling is a
clear signature of the tetragonal-to-orthorhombic structural transition, allowing for the
determination of Ts.

Magnetic Characterization

Neutron Scattering: Single-crystal neutron diffraction is a powerful tool for directly probing the
magnetic structure.[3][4][9] The appearance of magnetic Bragg peaks below a certain
temperature signifies the onset of long-range antiferromagnetic order, providing a direct
measurement of Tn and the ordered magnetic moment.

Magnetic Susceptibility: Measurements of the temperature-dependent magnetic susceptibility
using a SQUID magnetometer can also indicate the magnetic transition, often seen as an
anomaly in the susceptibility curve.
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Electronic Transport and Thermodynamic
Measurements

o Resistivity: Four-probe resistivity measurements are used to determine both the
structural/magnetic and superconducting transitions. The structural/magnetic transition is
typically observed as a distinct anomaly or change in the slope of the resistivity versus
temperature curve. The superconducting transition is marked by a sharp drop in resistivity to
zero.[1][10]

» Heat Capacity: Specific heat measurements show anomalies at phase transitions.[1] The
structural and magnetic transitions appear as peaks or steps in the heat capacity, while the
superconducting transition manifests as a jump at Tn.

« Hall Effect: The Hall coefficient provides information about the dominant charge carriers and
their density, which can change across the phase transitions.[1][11]

Phase Diagram Visualization

The following diagram provides a visual representation of the electronic phase diagram of
Ba(Fe1-xCox)2As:2.
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Caption: A simplified representation of the electronic phase diagram of Ba(Fe1-xCox)2As2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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